Cas no 2229441-38-5 (2-(4-Methylpyridin-2-yl)propanal)

• Product Name: 2-(4-Methylpyridin-2-yl)propanal
• CAS No: 2229441-38-5
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 5929951
• PubChem ID: 165778641
• Update Time: 2025-06-26

2-(4-Methylpyridin-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpyridin-2-yl)propanal
• 2229441-38-5
• EN300-1818122
• 2-(4-Methylpyridin-2-yl)propanal

• Inchi： 1S/C9H11NO/c1-7-3-4-10-9(5-7)8(2)6-11/h3-6,8H,1-2H3
• InChI Key： FAHRCQMONUAETK-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30Ų

Additional information on 2-(4-Methylpyridin-2-yl)propanal

Professional Introduction to Compound with CAS No. 2229441-38-5 and Product Name: 2-(4-Methylpyridin-2-yl)propanal

The compound with the CAS number 2229441-38-5 and the product name 2-(4-Methylpyridin-2-yl)propanal represents a significant advancement in the field of pharmaceutical chemistry. This aldehyde derivative, featuring a pyridine core, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The 4-Methylpyridin-2-yl substituent plays a crucial role in modulating the compound's reactivity and biological activity, making it a valuable scaffold for drug discovery efforts.

Recent research has highlighted the importance of 2-(4-Methylpyridin-2-yl)propanal in the development of novel therapeutic agents. Its aldehyde functionality allows for facile derivatization, enabling chemists to explore a wide range of structural modifications. These modifications can be tailored to enhance specific pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. The pyridine ring, a common motif in many bioactive molecules, contributes to favorable interactions with biological targets, including enzymes and receptors.

In particular, studies have demonstrated the compound's potential in addressing neurological disorders. The 4-Methylpyridin-2-yl moiety is known to exhibit affinity for certain neurotransmitter receptors, suggesting its utility in developing treatments for conditions like Alzheimer's disease and Parkinson's disease. Preclinical investigations have shown promising results when this compound is incorporated into novel drug candidates designed to modulate acetylcholinesterase activity. Such findings underscore the importance of 2-(4-Methylpyridin-2-yl)propanal as a building block for next-generation therapeutics.

The synthesis of 2229441-38-5 involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the pyridine core efficiently. These techniques not only improve yield but also minimize byproduct formation, ensuring high purity standards necessary for pharmaceutical applications. The aldehyde group is typically introduced through oxidation of a primary alcohol precursor, a strategy that leverages well-established organic transformations.

One of the most compelling aspects of 2-(4-Methylpyridin-2-yl)propanal is its versatility in medicinal chemistry. Researchers have successfully incorporated this scaffold into various drug-like molecules, demonstrating its adaptability to different therapeutic areas. For instance, derivatives of this compound have shown promise in anti-inflammatory and anticancer research. The ability to fine-tune its chemical properties allows scientists to optimize interactions with biological targets, thereby enhancing efficacy while reducing side effects.

The pharmacological profile of 2229441-38-5 has been extensively studied in vitro and in vivo. Initial assays have revealed favorable binding affinities for several key targets, including G-protein coupled receptors (GPCRs) and ion channels. These interactions are critical for developing drugs that can modulate neuronal signaling pathways implicated in various diseases. Furthermore, the compound's metabolic stability has been evaluated through liver microsome studies, providing insights into its potential pharmacokinetic behavior in humans.

As the field of drug discovery continues to evolve, compounds like 2-(4-Methylpyridin-2-yl)propanal are becoming increasingly valuable assets for pharmaceutical companies and academic institutions. Their unique structural features offer opportunities for innovation across multiple therapeutic domains. Collaborative efforts between synthetic chemists and biologists are essential to fully exploit the potential of this class of molecules. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers can accelerate the development of novel treatments that address unmet medical needs.

The future prospects for 2229441-38-5 are bright, with ongoing studies exploring its role in emerging therapeutic strategies. Innovations in computational chemistry and artificial intelligence are being harnessed to predict new derivatives with enhanced properties. These tools can simulate molecular interactions at an unprecedented level of detail, guiding the design of next-generation drug candidates more efficiently than traditional methods alone could achieve.

In conclusion, 2-(4-Methylpyridin-2-yl)propanal (CAS No. 2229441-38-5) represents a cornerstone in modern pharmaceutical research. Its unique structural attributes and versatile reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapeutics. As scientific understanding advances and new methodologies emerge, this compound will undoubtedly continue to play a pivotal role in shaping the future of drug discovery and development.